Cas no 79552-57-1 (1H-Indole-2,3-dione, 5-methoxy-1-(2-oxopropyl)-)

• Product Name: 1H-Indole-2,3-dione, 5-methoxy-1-(2-oxopropyl)-
• CAS No: 79552-57-1
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 532663
• PubChem ID: 12648569
• Update Time: 2025-04-19

1H-Indole-2,3-dione, 5-methoxy-1-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 5-methoxy-1-(2-oxopropyl)-
• 5-methoxy-1-(2-oxopropyl)indole-2,3-dione
• 79552-57-1
• AKOS011299620
• DTXSID80505644
• 5-Methoxy-1-(2-oxopropyl)indoline-2,3-dione
• 5-Methoxy-1-(2-oxopropyl)-1H-indole-2,3-dione
• 5-methoxy-1-(2-oxopropyl)-2,3-dihydro-1H-indole-2,3-dione

• Inchi： 1S/C12H11NO4/c1-7(14)6-13-10-4-3-8(17-2)5-9(10)11(15)12(13)16/h3-5H,6H2,1-2H3
• InChI Key： GEYULVAYWUEEDT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C(N2CC(C)=O)=O)=O

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.7Ų